Cas no 1353980-95-6 (2-Chloro-N-(2-oxo-2-pyrazin-2-yl-ethyl)-acetamide)

• Product Name: 2-Chloro-N-(2-oxo-2-pyrazin-2-yl-ethyl)-acetamide
• CAS No: 1353980-95-6
• MF: C₈H₈ClN₃O₂
• MW: 213.621020317078
• CID: 2168202
• Update Time: 2025-05-23

2-Chloro-N-(2-oxo-2-pyrazin-2-yl-ethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-(2-oxo-2-pyrazin-2-yl-ethyl)-acetamide
• 2-Chloro-N-(2-oxo-2-(pyrazin-2-yl)ethyl)acetamide
• AM94420
• 2-Chloro-N-(2-oxo-2-pyrazin-2-ylethyl)acetamide
• 2-Chloro-N-(2-oxo-2-pyrazin-2-yl-ethyl)-acetamide

• Inchi： 1S/C8H8ClN3O2/c9-3-8(14)12-5-7(13)6-4-10-1-2-11-6/h1-2,4H,3,5H2,(H,12,14)
• InChI Key： DKYYCAUDELWIEQ-UHFFFAOYSA-N
• SMILES： ClCC(NCC(C1C=NC=CN=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Topological Polar Surface Area: 72

Additional information on 2-Chloro-N-(2-oxo-2-pyrazin-2-yl-ethyl)-acetamide

Comprehensive Overview of 2-Chloro-N-(2-oxo-2-pyrazin-2-yl-ethyl)-acetamide (CAS No. 1353980-95-6)

2-Chloro-N-(2-oxo-2-pyrazin-2-yl-ethyl)-acetamide (CAS No. 1353980-95-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazine and acetamide moieties, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a reactive chloroacetamide group, enables versatile applications in drug discovery and material science. Researchers are increasingly exploring its potential in designing novel enzyme inhibitors and antimicrobial agents, aligning with the growing demand for innovative therapeutic solutions.

The compound’s CAS No. 1353980-95-6 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Recent trends highlight its utility in covalent drug discovery, a hot topic in medicinal chemistry due to its potential for targeting previously "undruggable" proteins. Additionally, its pyrazine ring structure resonates with studies on heterocyclic compounds, which are pivotal in developing anticancer and antiviral drugs. These applications align with current user queries about "next-generation drug intermediates" and "sustainable synthetic routes," underscoring the compound’s interdisciplinary appeal.

From a synthetic perspective, 2-Chloro-N-(2-oxo-2-pyrazin-2-yl-ethyl)-acetamide is synthesized via amide coupling reactions, often involving pyrazine-2-carboxylic acid derivatives. Its chloroacetyl group offers a handle for further functionalization, making it valuable for structure-activity relationship (SAR) studies. Laboratories optimizing green chemistry protocols have also investigated solvent-free or catalytic methods to produce this compound, addressing environmental concerns—a frequent search topic among chemists.

Analytical characterization of CAS No. 1353980-95-6 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure compliance with stringent regulatory standards, particularly for pharmaceutical-grade intermediates. Users often search for "analytical methods for acetamide derivatives," reflecting the need for reliable quality control in industrial settings.

In conclusion, 2-Chloro-N-(2-oxo-2-pyrazin-2-yl-ethyl)-acetamide exemplifies the intersection of innovation and practicality in chemical research. Its structural features and adaptability position it as a critical tool for addressing contemporary challenges in drug development and material design. As interest grows in targeted therapies and sustainable synthesis, this compound is poised to remain a focal point in scientific discourse.